Cas no 14686-14-7 (trans-3-Heptene)

trans-3-Heptene structure
trans-3-Heptene structure
Product Name:trans-3-Heptene
CAS No:14686-14-7
MF:C7H14
MW:98.186062335968
MDL:MFCD00009475
CID:197780
Update Time:2025-09-24

trans-3-Heptene Chemical and Physical Properties

Names and Identifiers

    • trans-3-Heptene
    • 3-Heptene, (3E)-
    • trans-3-Hepteneneat
    • (E)-hept-3-ene
    • 3-C7H14
    • 3-HEPTENE
    • 3-HEPTENE(TRANS)
    • 3-Heptene,(E)
    • E-3-Heptene
    • trans-hept-3-ene
    • TRANS-HEPTENE-3
    • Nsc74133
    • (E)-3-Heptene
    • 3-Heptene, (E)-
    • Hept-3-ene
    • O4BR0A824I
    • cis-3-Heptene
    • 3-Heptene (c,t)
    • (Z)-hept-3-ene
    • Hydrocarbons, aliph.-arom.-C4-5-olefinic
    • Hydrocarbons, aliph-arom-C4-5-olefinic
    • 3-heptene(cis+trans)
    • (3E)-hept-3-ene
    • (3E)-3-Heptene
    • WZHKDGJSXCTSCK-FNORWQNLSA-
    • WZHKDGJSX
    • MDL： MFCD00009475
    • Inchi： 1S/C7H14/c1-3-5-7-6-4-2/h5,7H,3-4,6H2,1-2H3/b7-5+
    • InChI Key： WZHKDGJSXCTSCK-FNORWQNLSA-N
    • SMILES： C(/C=C/CC)CC

Computed Properties

  • Exact Mass: 98.10960
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 44
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Flammable liquid
  • Density: 0.702 g/mL at 20 °C(lit.)
  • Melting Point: −137-−136.6 °C(lit.)
  • Boiling Point: 96°C
  • Flash Point: 21 °F
  • Refractive Index: n20/D 1.405
  • PSA: 0.00000
  • LogP: 2.75270
  • Solubility: Not determined

trans-3-Heptene Security Information

trans-3-Heptene Customs Data

  • HS CODE：2901299090
  • Customs Data：

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

trans-3-Heptene Pricemore >>

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trans-3-Heptene Production Method

Production Method 1

14686-14-7 14686-14-7
7642-10-6 7642-10-6
2532-58-3 2532-58-3
28823-41-8 28823-41-8
1113-56-0 1113-56-0
287-92-3 287-92-3
816-79-5 816-79-5
108-87-2 108-87-2
1759-58-6 1759-58-6
17618-77-8 17618-77-8
7459-71-4 7459-71-4
14686-13-6 14686-13-6
2146-38-5 2146-38-5
3524-73-0 3524-73-0
6443-92-1 6443-92-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

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